2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-
2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-
Brand Name:
Vulcanchem
CAS No.:
119068-77-8
VCID:
VC0220071
InChI:
InChI=1S/C45H76O16.Na/c1-22-18-23(2)43(9,50)58-36(22)30-19-31(55-34-13-12-29(52-10)27(6)54-34)40(56-30)42(8)15-14-32(57-42)41(7)16-17-44(61-41)20-28(46)24(3)37(59-44)25(4)38-39(53-11)35(49)26(5)45(51,60-38)21-33(47)48;/h22-32,34-40,46,49-51H,12-21H2,1-11H3,(H,47,48);/q;+1/p-1/t22-,23+,24+,25+,26-,27+,28-,29-,30+,31-,32+,34-,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45+;/m0./s1
SMILES:
CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+]
Molecular Formula:
C45H75NaO16
Molecular Weight:
895.1 g/mol
2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-
CAS No.: 119068-77-8
Main Products
VCID: VC0220071
Molecular Formula: C45H75NaO16
Molecular Weight: 895.1 g/mol
CAS No. | 119068-77-8 |
---|---|
Product Name | 2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2- |
Molecular Formula | C45H75NaO16 |
Molecular Weight | 895.1 g/mol |
IUPAC Name | sodium;2-[(2R,3S,4S,5R,6S)-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-7-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-3-methyloxan-2-yl]acetate |
Standard InChI | InChI=1S/C45H76O16.Na/c1-22-18-23(2)43(9,50)58-36(22)30-19-31(55-34-13-12-29(52-10)27(6)54-34)40(56-30)42(8)15-14-32(57-42)41(7)16-17-44(61-41)20-28(46)24(3)37(59-44)25(4)38-39(53-11)35(49)26(5)45(51,60-38)21-33(47)48;/h22-32,34-40,46,49-51H,12-21H2,1-11H3,(H,47,48);/q;+1/p-1/t22-,23+,24+,25+,26-,27+,28-,29-,30+,31-,32+,34-,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45+;/m0./s1 |
Standard InChIKey | JXRFTGPGWGUBQB-LHOUOPCDSA-M |
Isomeric SMILES | C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@H](O2)[C@@]3(CC[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)[C@H]6[C@@H]([C@H]([C@@H]([C@](O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)O[C@H]7CC[C@@H]([C@H](O7)C)OC)(C)O)C.[Na+] |
SMILES | CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+] |
Canonical SMILES | CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+] |
Synonyms | SEMDURAMICINSODIUM |
PubChem Compound | 23678834 |
Last Modified | Nov 11 2021 |
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